2-Mercaptoquinoline-3-carbaldehyde

• IUPAC Name: 2-sulfanylidene-1H-quinoline-3-carbaldehyde
• InChI: InChI=1S/C10H7NOS/c12-6-8-5-7-3-1-2-4-9(7)11-10(8)13/h1-6H,(H,11,13)
• InChI Key: QGNIZTZEZZJHEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=S)N2)C=O
• Molecular Formula: C10H7NOS
• DSSTOX Substance ID: DTXSID70365350
• Molecular Weight: 189.24 g/mol
• CAS RN: 51925-41-8

Description

2-Mercaptoquinoline-3-carbaldehyde is a chemical compound with the molecular formula C10H7NOS. It has a molecular weight of 189.24 g/mol. The IUPAC name for this compound is 2-sulfanylidene-1H-quinoline-3-carbaldehyde.

Synthesis Analysis

The synthesis of 2-Mercaptoquinoline-3-carbaldehyde has been demonstrated in several studies. For instance, one study demonstrated the design and straightforward syntheses of several novel probes based on rhodamine B and 2-mercaptoquinoline-3-carbaldehydes.

Molecular Structure Analysis

The molecular structure of 2-Mercaptoquinoline-3-carbaldehyde includes ten C–C, six C–H, two N–C bonds. The InChIKey for this compound is QGNIZTZEZZJHEK-UHFFFAOYSA-N.

Chemical Reactions Analysis

2-Mercaptoquinoline-3-carbaldehyde has been used in various chemical reactions. For example, it has been used in the synthesis of 4H-substituted thiopyrano [2,3-b]quinolines derivatives via a Knoevenagel condensation.

Physical And Chemical Properties Analysis

The compound has a topological polar surface area of 61.2 Ų and a complexity of 272. It has one hydrogen bond donor count and two hydrogen bond acceptor counts. The compound is also characterized by a rotatable bond count of 1.

Scientific Research Applications

Colorimetric Sensors for Metal Ions

2-Mercaptoquinoline-3-carbaldehyde has been employed in the design of novel colorimetric sensors. Specifically, it serves as a key component in the development of probes for detecting metal ions. demonstrated the straightforward synthesis of a probe based on rhodamine B and 2-mercaptoquinoline-3-carbaldehyde. This probe exhibited selective recognition toward nickel (II) ions, allowing for their detection via a naked-eye color change. The limit of detection achieved was an impressive 0.15 µmol.

Other Potential Applications

Beyond the highlighted areas, ongoing research may reveal additional applications for 2-mercaptoquinoline-3-carbaldehyde. As scientific understanding evolves, its role in various fields—such as materials science, catalysis, or organic synthesis—may become more apparent.

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Mechanism of Action

Target of Action

The primary target of 2-Mercaptoquinoline-3-carbaldehyde is the enzyme α-glucosidase . This enzyme catalyzes the hydrolysis of starch in the intestine, converting carbohydrates into monosaccharides to provide energy for the human body .

Mode of Action

2-Mercaptoquinoline-3-carbaldehyde interacts with α-glucosidase through a series of reactions. The compound is involved in a three-component reaction catalyzed by L-proline, leading to the synthesis of various 4H-substituted thiopyrano[2,3-b]quinolines derivatives via a Knoevenagel condensation followed by inter-intramolecular double Michael addition reaction .

Biochemical Pathways

The biochemical pathway affected by 2-Mercaptoquinoline-3-carbaldehyde involves the inhibition of α-glucosidase. This mechanism is particularly relevant in the management of type-2 diabetes, where controlling hyperglycemia is crucial .

Pharmacokinetics

The most active derivative of this compound exhibits a competitive mode of inhibition with a Ki value of 18.0 µM .

Result of Action

The molecular and cellular effects of 2-Mercaptoquinoline-3-carbaldehyde’s action are significant. The compound’s interaction with α-glucosidase leads to a decrease in the enzyme’s activity . This results in a reduction in the rate of carbohydrate digestion, thereby lowering postprandial blood glucose levels .

Action Environment

The action of 2-Mercaptoquinoline-3-carbaldehyde can be influenced by various environmental factors. For instance, the reaction conditions, such as the presence of L-proline and the type of solvent used, can affect the compound’s synthesis and subsequent interaction with α-glucosidase

Q & A

Q1: What are the primary applications of 2-Mercaptoquinoline-3-carbaldehyde in synthetic organic chemistry?

A1: 2-Mercaptoquinoline-3-carbaldehyde serves as a versatile building block in synthesizing diverse heterocyclic compounds. Its reactivity stems from the presence of three reactive functional groups: the aldehyde, mercapto, and quinoline moieties. Researchers have utilized this compound in various reactions, including:

• Synthesis of thiopyrano[2,3-b]quinoline derivatives: This is achieved through multi-component reactions involving 2-Mercaptoquinoline-3-carbaldehyde, dialkyl acetylenedicarboxylates, and triphenylphosphine [, ]. This reaction efficiently generates a tricyclic system with potential biological applications.
• Construction of thiochromenoquinoline-fused polyheterocycles: This involves a domino Knoevenagel/hetero-Diels-Alder reaction with 2-alkenylthiopyranoquinoline-3-carbalde- hyde (derived from 2-Mercaptoquinoline-3-carbaldehyde) and various heterocyclic ketones [, ]. This method provides access to complex heterocyclic structures with high diastereoselectivity.
• Synthesis of iminothiophenone-fused quinolines: This reaction proceeds by reacting 2-Mercaptoquinoline-3-carbaldehydes with isocyanides in methanol, resulting in the formation of 2-(cyclohexylimino)thieno[2,3-b]quinolin-3(2H)-ones []. This method stands out for its atom economy and the formation of C–S and C–C bonds in a single step.

Q2: What are the advantages of using 2-Mercaptoquinoline-3-carbaldehyde in these reactions?

A2: Several factors contribute to the advantageous use of this compound in synthetic chemistry:

• One-pot synthesis: Many reactions utilizing 2-Mercaptoquinoline-3-carbaldehyde can be carried out in a one-pot fashion, simplifying the procedure and enhancing efficiency [, , ].
• Mild reaction conditions: Many of these reactions proceed under mild conditions, minimizing the formation of unwanted byproducts and increasing overall yield [].
• Potential for diversity-oriented synthesis: The diverse reactivity of 2-Mercaptoquinoline-3-carbaldehyde allows for the generation of a library of structurally diverse compounds, which is valuable for drug discovery and exploring novel chemical spaces [].

Q3: What types of catalysts are used in conjunction with 2-Mercaptoquinoline-3-carbaldehyde?

A3: The choice of catalyst depends on the specific reaction being performed. Examples include:

• L-proline: This naturally occurring amino acid has been employed as a catalyst in the three-component synthesis of 4H-substituted thiopyrano[2,3-b]quinolines derivatives [].
• Tetrabutylammonium hydrogensulfate: This phase-transfer catalyst has been utilized in the domino Knoevenagel/hetero-Diels-Alder reaction leading to thiochromenoquinoline-fused heterocycles [].
• Triphenylphosphine (TPP): This organophosphorus compound plays a crucial role in the synthesis of 2H-thiopyrano [2, 3-b] quinoline-2, 3-dicarboxylates, influencing the reaction mechanism and kinetics [, ].

Q4: Has the mechanism of any reactions involving 2-Mercaptoquinoline-3-carbaldehyde been investigated?

A4: Yes, the mechanism of the reaction between 2-Mercaptoquinoline-3-carbaldehyde, dialkyl acetylenedicarboxylates, and triphenylphosphine has been studied in detail []. The proposed mechanism involves six steps, including a fast initial step involving triphenylphosphine and the acetylenedicarboxylate. The rate-determining step is influenced by the structure of the dialkyl acetylenedicarboxylate used [].

Q5: What are the potential applications of the compounds synthesized using 2-Mercaptoquinoline-3-carbaldehyde?

A5: The synthesized compounds, especially the polycyclic heterocyclic structures, hold promise for various applications, including:

• Medicinal chemistry: Heterocyclic compounds are prevalent in pharmaceuticals, and these novel structures could exhibit biological activities relevant to drug discovery [, ].

Q6: What are some limitations or challenges associated with the use of 2-Mercaptoquinoline-3-carbaldehyde in synthesis?

A6: While a valuable building block, some limitations exist:

Q7: What are the future directions for research on 2-Mercaptoquinoline-3-carbaldehyde?

A7: Future research could focus on:

• Structure-activity relationship studies: Systematically modifying the structures of synthesized compounds and evaluating their biological activities will be crucial for identifying promising drug candidates and understanding the impact of structural modifications on activity [].

Q8: What analytical techniques are commonly used to characterize the compounds synthesized with 2-Mercaptoquinoline-3-carbaldehyde?

A8: Commonly employed analytical techniques include:

• Nuclear Magnetic Resonance (NMR) spectroscopy: This technique is crucial for determining the structure and stereochemistry of the synthesized compounds [, , ].
• Infrared (IR) spectroscopy: This method provides information about the functional groups present in the synthesized compounds [, ].
• Mass spectrometry: This technique determines the molecular weight and provides insights into the fragmentation pattern of the molecules, further supporting structural elucidation [, , ].
• X-ray crystallography: In some cases, obtaining single crystals of the products allows for the definitive determination of their three-dimensional structure [].